Cas no 62054-64-2 (2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro-)

• Product Name: 2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro-
• CAS No: 62054-64-2
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 459587
• PubChem ID: 12318714
• Update Time: 2025-04-19

2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro-
• N-butyl-4-nitro-2,1,3-benzoxadiazol-7-amine
• TQP0998
• DTXSID40488166
• AKOS005839648
• N-BUTYL-7-NITRO-2,1,3-BENZOXADIAZOL-4-AMINE
• N-butyl-7-nitrobenzo[c][1,2,5]oxadiazol-4-amine
• 62054-64-2
• SCHEMBL13252252

• Inchi： 1S/C10H12N4O3/c1-2-3-6-11-7-4-5-8(14(15)16)10-9(7)12-17-13-10/h4-5,11H,2-3,6H2,1H3
• InChI Key： GZVHDJVGMNEUMH-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)NCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.09106
• Monoisotopic Mass: 236.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• PSA: 94.09